Cas no 20611-11-4 (2-Dodecanol,1-mercapto-)

2-Dodecanol,1-mercapto- structure
2-Dodecanol,1-mercapto- structure
Product Name:2-Dodecanol,1-mercapto-
CAS No:20611-11-4
MF:C12H26OS
MW:218.39924287796
CID:277427
PubChem ID:89360
Update Time:2025-04-19

2-Dodecanol,1-mercapto- Chemical and Physical Properties

Names and Identifiers

    • 2-Dodecanol,1-mercapto-
    • 1-sulfanyldodecan-2-ol
    • 1-Mercaptododecan-2-ol
    • DTXSID40942798
    • 20611-11-4
    • NS00051449
    • EINECS 243-918-9
    • SCHEMBL7791306
    • Inchi: 1S/C12H26OS/c1-2-3-4-5-6-7-8-9-10-12(13)11-14/h12-14H,2-11H2,1H3
    • InChI Key: GGMUJCCSBRQVTP-UHFFFAOYSA-N
    • SMILES: SCC(CCCCCCCCCC)O

Computed Properties

  • Exact Mass: 218.17058
  • Monoisotopic Mass: 218.17
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 10
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 21.2Ų

Experimental Properties

  • Density: 0.915
  • Boiling Point: 308.3°C at 760 mmHg
  • Flash Point: 140.3°C
  • Refractive Index: 1.473
  • PSA: 20.23
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